Cas no 1408747-90-9 (3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine)

• Product Name: 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine
• CAS No: 1408747-90-9
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 5456344
• PubChem ID: 63305535
• Update Time: 2025-05-24

3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• N-[(3-methylpyridin-2-yl)methyl]prop-2-yn-1-amine
• AKOS012609434
• [(3-methylpyridin-2-yl)methyl](prop-2-yn-1-yl)amine
• EN300-5153996
• 1408747-90-9
• Z1123707086
• 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine

• Inchi： 1S/C10H12N2/c1-3-6-11-8-10-9(2)5-4-7-12-10/h1,4-5,7,11H,6,8H2,2H3
• InChI Key： OQTNRTFSKLGCOO-UHFFFAOYSA-N
• SMILES： C1(CNCC#C)=NC=CC=C1C

Computed Properties

• Exact Mass: 160.100048391g/mol
• Monoisotopic Mass: 160.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.018±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 279.9±30.0 °C(Predicted)
• pka: 6.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine

Research Brief on 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine (CAS: 1408747-90-9)

3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine (CAS: 1408747-90-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine has been explored as a building block in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. Its structural features, including the pyridine ring and the propargylamine moiety, make it a versatile scaffold for medicinal chemistry applications. Notably, its CAS number, 1408747-90-9, has been referenced in several patents and research articles, underscoring its relevance in the field.

One of the most promising areas of research involves the use of this compound in the development of kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the propargylamine group in 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine has been shown to enhance binding affinity and selectivity in certain kinase targets. Recent in vitro studies have demonstrated its efficacy in modulating kinase activity, paving the way for further preclinical evaluation.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. The propargylamine moiety is known to confer neuroprotective properties, and researchers have explored its derivatives for the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's diseases. Preliminary data suggest that 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine may serve as a lead compound for the development of novel neurotherapeutics.

The synthesis of 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine has been optimized in recent studies to improve yield and purity. Key advancements include the use of catalytic systems to facilitate the coupling of the pyridine and propargylamine components. These synthetic improvements are critical for scaling up production and ensuring the compound's availability for further research and development.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. However, the growing body of research on 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine (CAS: 1408747-90-9) underscores its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, 3-Methyl-N-2-propyn-1-yl-2-pyridinemethanamine represents a compound of high interest in the chemical biology and pharmaceutical industries. Its versatile structure and promising biological activity make it a focal point for ongoing research. Future studies will likely explore its applications in additional therapeutic areas and further optimize its pharmacological properties.